Cas no 5424-78-2 (2-(4-Methoxybenzylidene)aminofluorene)

• Product Name: 2-(4-Methoxybenzylidene)aminofluorene
• CAS No: 5424-78-2
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• MDL: MFCD00019064
• CID: 383189
• PubChem ID: 87572615
• Update Time: 2025-10-14

2-(4-Methoxybenzylidene)aminofluorene Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-1-(4-methoxyphenyl)methanimine
• 2-[(4-Methoxybenzylidene)amino]fluorene
• 2-(p-Anisalamino)fluorene
• 2-[(p-Anisylidene)amino]fluorene
• N-(4-Methoxybenzylidene)-9H-fluoren-2-amine
• 2-(4'-Methoxybenzylidene)aminofluorene
• NSC12300
• 2-(p-Anisalamino)-9H-fluorene
• n-[(e)-(4-methoxyphenyl)methylene]-9h-fluoren-2-amine
• SCHEMBL5350351
• FT-0635699
• NSC-12300
• DTXSID90279329
• AS-65822
• MFCD00019064
• T72597
• M0586
• SCHEMBL12416604
• 5424-78-2
• 2-(N-P-ANISYLIDENEAMINO)-FLUORENE
• AKOS024332132
• (E)-N-(9H-Fluoren-2-yl)-1-(4-methoxyphenyl)methanimine
• AKOS015851947
• (E)-N-(4-methoxybenzylidene)-9H-fluoren-2-amine
• A870507
• DB-052521
• 2-(4-Methoxybenzylidene)aminofluorene

• MDL： MFCD00019064
• Inchi： 1S/C21H17NO/c1-23-19-9-6-15(7-10-19)14-22-18-8-11-21-17(13-18)12-16-4-2-3-5-20(16)21/h2-11,13-14H,12H2,1H3/b22-14+
• InChI Key： AFAJHWLHSQIELD-HYARGMPZSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=N/C1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 299.13100
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 21.6

Experimental Properties

• Color/Form: Not determined
• PSA: 21.59000
• LogP: 5.01700
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(4-Methoxybenzylidene)aminofluorene

Comprehensive Analysis of 2-(4-Methoxybenzylidene)aminofluorene (CAS No. 5424-78-2): Properties, Applications, and Research Insights

2-(4-Methoxybenzylidene)aminofluorene (CAS No. 5424-78-2) is a specialized organic compound that has garnered significant attention in both academic and industrial research due to its unique structural features and versatile applications. This fluorene derivative is characterized by the presence of a methoxybenzylidene group, which imparts distinct chemical and physical properties. Researchers and chemists frequently explore this compound for its potential in material science, pharmaceutical intermediates, and organic synthesis.

The compound's molecular structure, featuring a fluorene backbone and a methoxy-substituted benzylidene moiety, makes it an intriguing subject for studies on molecular interactions and photophysical properties. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as scientists seek eco-friendly methods to produce such derivatives. Common search queries like "5424-78-2 synthesis" or "2-(4-Methoxybenzylidene)aminofluorene applications" reflect the growing interest in optimizing its production and exploring new uses.

In the realm of material science, 2-(4-Methoxybenzylidene)aminofluorene has been investigated for its potential in organic electronics, particularly in the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic materials. Its ability to form stable π-conjugated systems contributes to enhanced charge transport properties, a critical factor in energy-efficient devices. This aligns with the global push toward renewable energy solutions, a topic dominating search engine trends.

From a pharmaceutical perspective, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its aminofluorene core is often leveraged in drug discovery programs targeting neurological disorders and anti-inflammatory agents. Queries such as "5424-78-2 biological activity" or "aminofluorene derivatives in medicine" underscore the demand for detailed pharmacological profiles of such compounds.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-(4-Methoxybenzylidene)aminofluorene, ensuring high purity and consistency for research purposes. The compound's stability under various conditions also makes it a candidate for catalysis studies and polymer chemistry, addressing popular search terms like "CAS 5424-78-2 stability" or "methoxybenzylidene derivatives in catalysis."

Environmental and safety considerations are paramount when handling 2-(4-Methoxybenzylidene)aminofluorene. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed. This aligns with the increasing focus on responsible chemical management, a recurring theme in both academic literature and online discussions.

In summary, 2-(4-Methoxybenzylidene)aminofluorene (CAS No. 5424-78-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research areas like green chemistry, organic electronics, and drug development ensures its continued relevance. As search trends evolve, this compound remains a focal point for innovation, driven by its structural versatility and functional potential.